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Compound of Interest

Compound Name: ABBV-467

Cat. No.: B15583252

Get Quote

This document provides essential safety and logistical information for the handling, use, and

disposal of the investigational compound ABBV-467. All personnel must review and

understand these procedures before working with this compound.

Hazard Identification and Personal Protective
Equipment (PPE)
The specific toxicological properties of ABBV-467 are under investigation. Assume the

compound is a potent, hazardous substance. Engineering controls (e.g., chemical fume hood)

are the primary means of exposure control. The following PPE is mandatory.

Table 1: Required PPE for Handling ABBV-467
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Task Gowning Gloves
Eye

Protection

Respiratory

Protection

Work

Location

Handling

Solid

Compound

(e.g.,

weighing,

aliquoting)

Disposable

lab coat,

solid-front

gown with

tight cuffs

Double-

gloved (nitrile

or neoprene)

ANSI Z87.1-

rated safety

glasses with

side shields

or splash

goggles

N95 or

higher-rated

respirator

Chemical

Fume Hood

or Ventilated

Balance

Enclosure

Preparing

Solutions

(e.g.,

reconstitution

in solvent)

Disposable

lab coat

Double-

gloved (nitrile

or neoprene)

ANSI Z87.1-

rated safety

glasses with

side shields

or splash

goggles

Not required

if handled in

a certified

chemical

fume hood

Chemical

Fume Hood

In Vitro Use

(e.g., adding

to cell

culture)

Disposable

lab coat

Single pair,

nitrile gloves

ANSI Z87.1-

rated safety

glasses

Not required

if handled in

a certified

biosafety

cabinet

Biosafety

Cabinet

(Class II)

Operational Plans: Step-by-Step Procedures
Weighing Solid ABBV-467

Preparation: Don all required PPE as specified in Table 1. Decontaminate the work surface

of the ventilated balance enclosure or chemical fume hood.

Tare: Place a tared weigh boat on the analytical balance.

Dispensing: Using a dedicated, disposable spatula, carefully transfer the approximate

amount of ABBV-467 powder to the weigh boat. Do not remove the primary container from

the hood.

Final Weighing: Record the precise weight.
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Cleanup: Secure the lid on the stock container. Carefully place the weigh boat with the

compound into a secondary container (e.g., a 50 mL conical tube) for transport to the next

workstation. Wipe the spatula with a solvent-dampened cloth (e.g., 70% ethanol) and

dispose of it as solid chemical waste.

Reconstitution and Solution Preparation
Preparation: Perform all steps inside a certified chemical fume hood. Don appropriate PPE.

Solvent Addition: Using a calibrated pipette, add the required volume of the specified solvent

(e.g., DMSO) directly to the vial or secondary container containing the weighed ABBV-467.

Dissolution: Cap the vial securely and vortex until the compound is fully dissolved. Visually

inspect for any remaining particulate matter.

Labeling: Clearly label the solution vial with the compound name (ABBV-467), concentration,

solvent, date, and user initials.

Storage: Store the stock solution under the conditions specified in the compound's analytical

data sheet (e.g., -20°C, protected from light).
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Caption: Workflow for preparing ABBV-467 from solid to experimental use.

Emergency and Disposal Plans
Spill Response

Small Spill (Powder):
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DO NOT use a dry brush or towel.

Gently cover the spill with absorbent pads dampened with water to prevent aerosolization.

Wipe the area from the outside in, placing all contaminated materials into a sealed bag for

disposal.

Decontaminate the area with a suitable cleaning agent (e.g., 10% bleach solution followed

by 70% ethanol).

Small Spill (Liquid):

Absorb the spill with chemical-absorbent pads.

Wipe the area from the outside in.

Place all contaminated materials into a sealed bag for disposal.

Decontaminate the surface as described above.

Personnel Exposure
Skin Contact: Immediately remove contaminated clothing. Wash the affected area with

copious amounts of soap and water for at least 15 minutes.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes at

an emergency eyewash station.

Inhalation: Move the affected person to fresh air.

Action: In all cases of exposure, seek immediate medical attention and report the incident to

the appropriate safety officer.

Waste Disposal
Proper waste segregation is critical to ensure safety and compliance.

Table 2: Waste Disposal Plan for ABBV-467
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Waste Type Description Disposal Container

Solid Chemical Waste

Contaminated gloves, gowns,

weigh boats, absorbent pads,

plasticware.

Labeled, sealed, hazardous

chemical waste bag or

container.

Liquid Chemical Waste

Unused stock solutions, media

containing ABBV-467, solvent

rinses.

Labeled, sealed, hazardous

liquid chemical waste

container.

Sharps Waste
Contaminated pipette tips,

needles, serological pipettes.

Labeled, puncture-proof

sharps container for chemical

contamination.

To cite this document: BenchChem. [Standard Operating Procedure: Safe Handling of ABBV-
467]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15583252/docs#standard-operating-procedure-safe-
handling-of-abbv-467]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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